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Compound of Interest

Compound Name: Tanacin

Cat. No.: B1234691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

extraction of Tanacin, a sesquiterpene lactone, from various species of the Tanacetum genus.

The information compiled herein is intended to guide researchers in the isolation and

quantification of this bioactive compound for further pharmacological investigation and drug

development.

Introduction to Tanacin and Tanacetum Species
The genus Tanacetum (family Asteraceae) encompasses a diverse group of aromatic perennial

herbs, many of which have a long history of use in traditional medicine. These plants are rich

sources of a wide array of bioactive secondary metabolites, including sesquiterpene lactones,

flavonoids, and essential oils. Tanacin, a specific sesquiterpene lactone, has been identified in

species such as Tanacetum alyssifolium. Sesquiterpene lactones as a class are known for their

broad spectrum of biological activities, including anti-inflammatory, anticancer, and

antimicrobial properties. A prominent and well-studied sesquiterpene lactone from Tanacetum

parthenium (feverfew) is Parthenolide, which is known to exert its effects through modulation of

signaling pathways such as NF-κB. Given the structural similarities and shared biosynthetic

origins, the protocols for extracting sesquiterpene lactones can be adapted for the isolation of

Tanacin.
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Data Presentation: Quantitative Analysis of
Extractions
The following tables summarize quantitative data from various studies on the extraction of

bioactive compounds from Tanacetum species. This information provides a comparative basis

for selecting appropriate extraction methods and solvents.

Table 1: Extraction Yields from Tanacetum Species Using Different Methods and Solvents
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Tanacetum
Species

Plant Part
Extraction
Method

Solvent Yield (%) Reference

T. vulgare Leaves Maceration
50% Aqueous

Ethanol
18 - 20

T. vulgare Flowers Maceration
50% Aqueous

Ethanol
8 - 16

T. vulgare Flowers Maceration 70% Ethanol -

T. vulgare Flowers Maceration

Methanol +

Trifluoroaceti

c Acid

22.65 ± 0.68

T. gracile Whole Plant

Petroleum

Ether

Extraction

Petroleum

Ether
4.08

T. angulatum Leaves
Hydrodistillati

on
Water 0.4 (v/w)

T. angulatum Flowers
Hydrodistillati

on
Water 0.02 (v/w)

T. canacens Leaves
Hydrodistillati

on
Water 0.4 (v/w)

T. canacens Flowers
Hydrodistillati

on
Water 0.02 (v/w)

T. pinnatum Leaves
Hydrodistillati

on
Water 0.05 (v/w)

T. pinnatum Flowers
Hydrodistillati

on
Water 0.2 (v/w)

Table 2: Content of Bioactive Compounds in Tanacetum Extracts
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Tanacetum
Species

Plant Part
Compound
Class/Compou
nd

Content Reference

T. vulgare Leaves Total Phenols
135 - 219 mg

GAE/g

T. vulgare Flowers Total Phenols
127 - 155 mg

GAE/g

T. vulgare Leaves Total Flavonoids
up to 28 mg

QE/g

T. vulgare Flowers Total Flavonoids
at least 15 mg

QE/g

T. vulgare Leaves
Total Phenolic

Acids

up to 31 mg

CAF/g

T. vulgare Flowers
Total Phenolic

Acids

at least 11 mg

CAF/g

T. vulgare -
Luteolin-7-

glucoside
550.80 mg/kg

T. vulgare - Chlorogenic acid 5945.40 mg/kg

T. vulgare - Rosmarinic acid 661.31 mg/kg

T. parthenium Flowers
Total

Polyphenols

67.41 mg

GAE/mL

T. parthenium Flowers Total Flavonoids

19.33 mg

catechin

equivalent/mL

T. parthenium Aerial Parts Total Terpenoids
54.41 mg

linalool/mL
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The following protocols are generalized methodologies for the extraction and isolation of

Tanacin, based on established procedures for sesquiterpene lactones from Tanacetum

species.

Protocol 1: Maceration for General Bioactive Compound
Extraction
This protocol is suitable for a broad extraction of various phytochemicals, including

sesquiterpene lactones.

Materials:

Dried and powdered plant material (Tanacetum sp.)

70% Ethanol

Whatman No. 1 filter paper

Rotary evaporator

Glass beakers and flasks

Procedure:

Weigh 100 g of the dried, powdered plant material.

To cite this document: BenchChem. [Application Notes and Protocols for the Extraction of
Tanacin from Tanacetum Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234691#protocol-for-tanacin-extraction-from-
tanacetum-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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